![molecular formula C14H15N3O2 B3079573 9-methyl-1-oxo-6,7-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-2-carbohydrazide CAS No. 1071382-80-3](/img/structure/B3079573.png)
9-methyl-1-oxo-6,7-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-2-carbohydrazide
Overview
Description
9-methyl-1-oxo-6,7-dihydro-1H,5H-pyrido[3,2,1-ij]quinoline-2-carbohydrazide is a chemical compound used for proteomics research . It has a molecular weight of 257.29 .
Molecular Structure Analysis
The molecular formula of this compound is C14H15N3O2 . The positions of the hydrogen atoms were revealed by electron density difference synthesis . For the randomized part, the positions were calculated geometrically and refined using the “riding” model .Scientific Research Applications
Quinoline and Its Derivatives as Corrosion Inhibitors
Quinoline derivatives, due to their high electron density and the presence of polar substituents like hydroxyl, methoxy, amino, and nitro groups, exhibit effective corrosion inhibition properties. These compounds adsorb and form stable chelating complexes with surface metallic atoms through coordination bonding, showcasing their utility in anticorrosive materials (Verma, Quraishi, & Ebenso, 2020).
Synthesis and Biological Activity of Quinoline Derivatives
Quinoline derivatives are synthesized for their potential therapeutic importance, including their use in developing drugs with significant biological activity. Research efforts have focused on facile and convenient methods to synthesize pyrimido[4,5-b]quinolines and their analogues, underlining their potential in pharmaceuticals (Nandha Kumar et al., 2001).
Quinoline Derivatives in Optoelectronic Materials
Research into quinazoline and pyrimidine derivatives, including quinoline, highlights their applications in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors. These compounds' integration into π-extended conjugated systems is valuable for creating novel optoelectronic materials (Lipunova, Nosova, Charushin, & Chupakhin, 2018).
Environmental Degradation of Quinolines
Quinoline and its derivatives pose environmental and health risks due to their carcinogenic, teratogenic, and mutagenic effects. Research into the degradation of quinolines focuses on improving efficiency and fully utilizing quinoline compounds without harming the environment. Technologies and biodegradation methods are explored to achieve efficient removal and resource utilization of quinoline (Luo et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
7-methyl-4-oxo-1-azatricyclo[7.3.1.05,13]trideca-2,5,7,9(13)-tetraene-3-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O2/c1-8-5-9-3-2-4-17-7-11(14(19)16-15)13(18)10(6-8)12(9)17/h5-7H,2-4,15H2,1H3,(H,16,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZHXRGWIMUIEHQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C3C(=C1)C(=O)C(=CN3CCC2)C(=O)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501128876 |
Source
|
| Record name | 1H,5H-Benzo[ij]quinolizine-2-carboxylic acid, 6,7-dihydro-9-methyl-1-oxo-, hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501128876 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1071382-80-3 |
Source
|
| Record name | 1H,5H-Benzo[ij]quinolizine-2-carboxylic acid, 6,7-dihydro-9-methyl-1-oxo-, hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1071382-80-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H,5H-Benzo[ij]quinolizine-2-carboxylic acid, 6,7-dihydro-9-methyl-1-oxo-, hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501128876 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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